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Compound of Interest

Compound Name: CW069

Cat. No.: B606845 Get Quote

Introduction

CW069 is a potent and selective allosteric inhibitor of the human kinesin motor protein HSET

(also known as KIFC1)[1][2][3]. HSET plays a critical role in the survival of cancer cells that

possess supernumerary centrosomes, a common characteristic of many malignancies. In these

cells, HSET facilitates the clustering of extra centrosomes into two functional spindle poles,

enabling a pseudo-bipolar mitosis and preventing cell death[2][3][4]. By inhibiting HSET,

CW069 disrupts this clustering mechanism, leading to multipolar spindle formation, mitotic

catastrophe, and selective apoptosis in cancer cells with this phenotype[2][5]. This makes

CW069 a valuable tool for cancer research and a promising candidate for the development of

novel anticancer therapeutics.

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of CW069 using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
Chemical and Physical Properties of CW069
The key properties of CW069 are summarized in the table below. This information is essential

for accurate preparation of stock solutions.
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Property Value Reference

Molecular Formula C₂₃H₂₁IN₂O₃ [1]

CAS Number 1594094-64-0 [1]

Appearance White to off-white solid [1]

Solubility in DMSO ≥ 52 mg/mL (103.93 mM) [1]

Note: The solubility of CW069 can be affected by hygroscopic DMSO; it is highly recommended

to use a new, unopened bottle of anhydrous or molecular sieve-dried DMSO for best results.[1]

Stock Solution Preparation Table
This table provides the required mass of CW069 to prepare stock solutions of common

concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.50 mg 2.50 mg 5.00 mg

5 mM 2.50 mg 12.50 mg 25.00 mg

10 mM 5.00 mg 25.00 mg 50.00 mg

50 mM 25.00 mg 125.00 mg 250.00 mg

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution
Materials:

CW069 powder (Cat. No. HY-15857 or equivalent)[1]

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL)
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (optional)

Water bath set to 37°C (optional)

Procedure:

Pre-preparation: Before opening, centrifuge the vial of CW069 powder briefly to ensure all

the solid material is collected at the bottom of the vial.[6] Allow the CW069 vial and the

DMSO to equilibrate to room temperature.

Weighing: Carefully weigh out 5.00 mg of CW069 powder and transfer it into a sterile

microcentrifuge tube. For quantities of 10 mg or less, it is often recommended to add the

solvent directly to the manufacturer's vial to avoid loss of material during transfer.[6]

Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the CW069 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 2-3 minutes to facilitate dissolution.

Aiding Dissolution (If Necessary): If the compound does not fully dissolve, the process can

be aided by:

Sonication: Place the tube in a bath sonicator for 5-10 minutes.[7]

Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes, followed by

vortexing.[7]

Visually inspect the solution against a light source to ensure no solid particulates remain.

Aliquoting and Storage: Once the CW069 is completely dissolved, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This is critical to

avoid repeated freeze-thaw cycles which can degrade the compound.[1][6]
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Storage Conditions: Store the aliquoted stock solutions as follows:

Long-term: -80°C for up to 2 years.[1]

Short-term: -20°C for up to 1 year.[1]

Protocol for Diluting Stock Solution for Cell-Based
Assays
Procedure:

Thawing: Thaw a single aliquot of the CW069 stock solution at room temperature.

Working Solution Preparation: Prepare an intermediate dilution of the stock solution in sterile

cell culture medium or phosphate-buffered saline (PBS). It is best practice to perform serial

dilutions rather than a single large dilution to prevent precipitation.[8]

Final Dilution: Add the working solution to the cell culture plate dropwise while gently swirling

the plate to ensure rapid and even mixing.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5%.[6][9] For sensitive cell lines, a final

concentration of 0.1% or lower may be necessary.[8]

Solvent Control: Always include a vehicle control in your experiments, treating a set of cells

with the same final concentration of DMSO used in the experimental wells.[7][8]

Precipitation Troubleshooting: If a precipitate forms upon dilution in aqueous media, it can

often be redissolved by vortexing, brief sonication, or gentle warming to 37°C.[7] Ensure any

precipitate is fully redissolved before adding the solution to cells.
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Caption: Mechanism of CW069 in cancer cells with supernumerary centrosomes.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a CW069 stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b606845?utm_src=pdf-body-img
https://www.benchchem.com/product/b606845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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